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Compound of Interest

Compound Name: 1-Hepten-3-one

cat. No.: B149102

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Hepten-3-one, a volatile organic
compound with relevance in natural products chemistry and potential applications in various
scientific fields. This document details its chemical identity, physicochemical properties,
synthesis, analytical methods, and biological context.

Chemical Identity and Properties

1-Hepten-3-one, an a,3-unsaturated ketone, is recognized by the following identifiers:
o |[UPAC Name: hept-1-en-3-one[1]

e CAS Number: 2918-13-0[1]

e Synonyms: 1-heptene-3-one, n-butylacrolein, vinyl butyl ketone[1]

The fundamental properties of 1-Hepten-3-one are summarized in the table below, providing
key data for experimental design and evaluation.

Table 1: Physicochemical Properties of 1-Hepten-3-one
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Property Value Source
Molecular Formula C7H120 [1]
Molecular Weight 112.17 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 154.2 °C at 760 mmHg [3]
Density 0.822 g/cm? [3]
Flash Point 44.1 °C [3]

3.221 mmHg at 25 °C
Vapor Pressure . [2]
(estimated)

o 2645 mg/L at 25 °C
Water Solubility (estimated) (2]
estimate

logP (o/w) 1.93170 [3]

Synthesis and Experimental Protocols

The synthesis of 1-Hepten-3-one can be achieved through a multi-step process, typically
involving the formation of the corresponding allylic alcohol followed by oxidation. A common
and effective method is the Grignard reaction between butanal and vinylmagnesium bromide to
form 1-hepten-3-ol, which is subsequently oxidized to the target ketone.

Representative Synthesis of 1-Hepten-3-one

This protocol describes a representative two-step synthesis.
Step 1: Synthesis of 1-Hepten-3-ol via Grignard Reaction
This procedure is based on the general principles of Grignard reactions with aldehydes.

e Materials: Magnesium turnings, vinyl bromide, butanal, anhydrous diethyl ether, saturated
aqueous ammonium chloride solution, anhydrous magnesium sulfate.

e Protocol:
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o Prepare a Grignard reagent by slowly adding a solution of vinyl bromide in anhydrous
diethyl ether to a suspension of magnesium turnings in anhydrous diethyl ether under an
inert atmosphere (e.g., nitrogen or argon). The reaction is initiated with gentle heating and
then maintained at a gentle reflux.

o After the formation of vinylmagnesium bromide is complete, cool the reaction mixture to 0
°C using an ice bath.

o Slowly add a solution of butanal in anhydrous diethyl ether to the cooled Grignard reagent.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
1-2 hours until the reaction is complete (monitored by TLC).

o Quench the reaction by the slow addition of a saturated aqueous ammonium chloride
solution.

o Separate the organic layer, and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Filter and concentrate the solution under reduced pressure to yield crude 1-hepten-3-ol.
The product can be purified by vacuum distillation.

Step 2: Oxidation of 1-Hepten-3-ol to 1-Hepten-3-one
This procedure utilizes a standard oxidation method for secondary alcohols.

o Materials: 1-Hepten-3-ol, pyridinium chlorochromate (PCC), anhydrous dichloromethane,
silica gel.

e Protocol:
o In aflask, suspend pyridinium chlorochromate (PCC) in anhydrous dichloromethane.

o To this suspension, add a solution of 1-hepten-3-ol in anhydrous dichloromethane
dropwise.
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o Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by
TLC.

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

o Wash the silica gel pad with additional diethyl ether.
o Concentrate the filtrate under reduced pressure to yield the crude 1-Hepten-3-one.

o Purify the product by flash column chromatography or vacuum distillation.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) for Volatile Ketones

The analysis of 1-Hepten-3-one, as a volatile ketone, can be effectively performed using HPLC
after derivatization. A common method involves derivatization with 2,4-dinitrophenylhydrazine
(DNPH).

o Derivatization:

o Volatile carbonyls, including 1-Hepten-3-one, are trapped by passing the sample (e.qg., air,
headspace of a solution) through a silica cartridge impregnated with 2,4-
dinitrophenylhydrazine (DNPH).[4]

o The resulting hydrazone derivatives are eluted from the cartridge with acetonitrile.[4]

e HPLC Analysis:

[e]

The eluted DNPH derivatives are separated by reversed-phase HPLC.[4]

o

A typical column for this separation is a C18 column (e.g., Welch Uitisil® XB-C18,
4.6x250mm, 5um).

o

A common mobile phase is a gradient of acetonitrile and water.[4][5]

[¢]

Detection is performed using a UV detector at a wavelength of approximately 360 nm.[6]
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o Quantification is achieved by comparing the peak area to that of a calibration curve
prepared with a standard of the 1-hepten-3-one-DNPH derivative.

Biological Context and Potential Applications

1-Hepten-3-one has been identified as a fungal metabolite, notably in Ganoderma lucidum, a
mushroom well-regarded in traditional medicine for its diverse pharmacological properties.[2]
While the primary bioactive compounds of G. lucidum are considered to be polysaccharides
and triterpenoids, the presence of volatile components like 1-Hepten-3-one contributes to the
overall chemical profile and may have biological activities that are yet to be fully elucidated.

Role as an a,B-Unsaturated Ketone

The chemical structure of 1-Hepten-3-one, specifically the a,B-unsaturated carbonyl moiety, is
a key determinant of its potential biological activity. This functional group is a Michael acceptor,
making it susceptible to nucleophilic attack from biological macromolecules such as proteins
and nucleic acids. This reactivity is the basis for the biological effects of many natural and

synthetic a,3-unsaturated carbonyl compounds.

Cellular Environment 1-Hepten-3-one Outcome

Michael Addition
A4-conjugate addition;

® & CH=CH: Covalent Adduct Formation Leads to Alteration of Protein Function
Enzyme Inhibition

(CH2)sCHs
Cellular Stress Response

Biological Nucleophile
(e.g., Cys, His, Lys in proteins; DNA bases)

Click to download full resolution via product page

Caption: General mechanism of Michael addition of a biological nucleophile to 1-Hepten-3-

one.

This reactivity can lead to a variety of cellular effects, including enzyme inhibition and the
induction of cellular stress responses. The tunable functionality of the a,B-unsaturated carbonyl
group makes it a topic of interest in drug development, although its potential for cytotoxicity
must be carefully considered.[1]
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Potential Applications in Drug Development

a,B-Unsaturated ketones are a class of compounds with diverse medicinal properties, including
anticancer activities.[7] Some compounds with this motif have been shown to act as
mitochondrial toxins, a mechanism that can be exploited for developing cytotoxic agents
against cancer cells.[7] The presence of 1-Hepten-3-one in G. lucidum, a mushroom with
known anticancer properties, suggests that it could be a minor contributor to the overall
bioactivity of the mushroom's extracts. Further research is needed to isolate and evaluate the
specific biological effects of 1-Hepten-3-one and to determine its potential as a lead compound
in drug discovery programs.

Conclusion

1-Hepten-3-one is a well-characterized a,p-unsaturated ketone with established
physicochemical properties. Standard organic synthesis and analytical protocols are applicable
for its preparation and quantification. Its occurrence in biologically active natural sources like
Ganoderma lucidum and the inherent reactivity of its a,-unsaturated carbonyl moiety suggest
potential for further investigation into its biological activities and applications, particularly in the
context of drug development and natural product chemistry. This guide provides a foundational
resource for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15575772/
https://pubmed.ncbi.nlm.nih.gov/15575772/
https://m.youtube.com/watch?v=rjzBzOo2eNw
https://www.benchchem.com/product/b149102#1-hepten-3-one-cas-number-and-iupac-name
https://www.benchchem.com/product/b149102#1-hepten-3-one-cas-number-and-iupac-name
https://www.benchchem.com/product/b149102#1-hepten-3-one-cas-number-and-iupac-name
https://www.benchchem.com/product/b149102#1-hepten-3-one-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

